Cas no 84219-06-7 (Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-)
![Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- structure](https://www.kuujia.com/scimg/cas/84219-06-7x500.png)
84219-06-7 structure
Product name:Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
- 2-(1-butyl-4-bicyclo[2.2.2]octanyl)acetic acid
- (4-Butylbicyclo[2.2.2]octan-1-yl)acetic acid
- DTXSID30604217
- SCHEMBL10880985
- 84219-06-7
-
- Inchi: InChI=1S/C14H24O2/c1-2-3-4-13-5-8-14(9-6-13,10-7-13)11-12(15)16/h2-11H2,1H3,(H,15,16)
- InChI Key: SNECBIYGTZFOBW-UHFFFAOYSA-N
- SMILES: CCCCC12CCC(CC1)(CC2)CC(=O)O
Computed Properties
- Exact Mass: 224.177630004g/mol
- Monoisotopic Mass: 224.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 4.9
Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- Related Literature
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
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Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
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4. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
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Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
84219-06-7 (Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-) Related Products
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